N,O-Bis(benzyloxycarbonyl) Halofuginone
N,O-Bis(benzyloxycarbonyl) Halofuginone
Brand Name:
Vulcanchem
CAS No.:
1246816-41-0
VCID:
VC0132206
InChI:
InChI=1S/C32H29BrClN3O7/c33-25-16-27-24(15-26(25)34)30(39)36(20-35-27)17-23(38)14-28-29(44-32(41)43-19-22-10-5-2-6-11-22)12-7-13-37(28)31(40)42-18-21-8-3-1-4-9-21/h1-6,8-11,15-16,20,28-29H,7,12-14,17-19H2/t28-,29+/m0/s1
SMILES:
C1CC(C(N(C1)C(=O)OCC2=CC=CC=C2)CC(=O)CN3C=NC4=CC(=C(C=C4C3=O)Cl)Br)OC(=O)OCC5=CC=CC=C5
Molecular Formula:
C32H29BrClN3O7
Molecular Weight:
682.952
N,O-Bis(benzyloxycarbonyl) Halofuginone
CAS No.: 1246816-41-0
Reference Standards
VCID: VC0132206
Molecular Formula: C32H29BrClN3O7
Molecular Weight: 682.952
| CAS No. | 1246816-41-0 |
|---|---|
| Product Name | N,O-Bis(benzyloxycarbonyl) Halofuginone |
| Molecular Formula | C32H29BrClN3O7 |
| Molecular Weight | 682.952 |
| IUPAC Name | benzyl (2S,3R)-2-[3-(7-bromo-6-chloro-4-oxoquinazolin-3-yl)-2-oxopropyl]-3-phenylmethoxycarbonyloxypiperidine-1-carboxylate |
| Standard InChI | InChI=1S/C32H29BrClN3O7/c33-25-16-27-24(15-26(25)34)30(39)36(20-35-27)17-23(38)14-28-29(44-32(41)43-19-22-10-5-2-6-11-22)12-7-13-37(28)31(40)42-18-21-8-3-1-4-9-21/h1-6,8-11,15-16,20,28-29H,7,12-14,17-19H2/t28-,29+/m0/s1 |
| Standard InChIKey | CFWMRNBQVYXLTK-URLMMPGGSA-N |
| SMILES | C1CC(C(N(C1)C(=O)OCC2=CC=CC=C2)CC(=O)CN3C=NC4=CC(=C(C=C4C3=O)Cl)Br)OC(=O)OCC5=CC=CC=C5 |
| Synonyms | (2R,3S)-rel-2-[3-(7-Bromo-6-chloro-4-oxo-3(4H)-quinazolinyl)-2-oxopropyl]-3-[[(phenylmethoxy)carbonyl]oxy]-1-piperidinecarboxylic Acid Phenylmethyl Ester; |
| PubChem Compound | 71314032 |
| Last Modified | Nov 11 2021 |
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